Cas no 1367674-55-2 (4-Isopropylpiperazine-2-carboxylic acid)

• Product Name: 4-Isopropylpiperazine-2-carboxylic acid
• CAS No: 1367674-55-2
• MF: C₈H₁₆N₂O₂
• MW: 172.224842071533
• CID: 4822716
• PubChem ID: 54304982
• Update Time: 2025-08-05

4-Isopropylpiperazine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-isopropylpiperazine-2-carboxylic acid
• 4-Isopropylpiperazine-2-carboxylic acid

• Inchi： 1S/C8H16N2O2/c1-6(2)10-4-3-9-7(5-10)8(11)12/h6-7,9H,3-5H2,1-2H3,(H,11,12)
• InChI Key： FTAMFQYMEKCXBC-UHFFFAOYSA-N
• SMILES： OC(C1CN(C(C)C)CCN1)=O

Computed Properties

• Exact Mass: 172.121177757g/mol
• Monoisotopic Mass: 172.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.2
• Topological Polar Surface Area: 52.6

Additional information on 4-Isopropylpiperazine-2-carboxylic acid

4-Isopropylpiperazine-2-carboxylic Acid: A Comprehensive Overview

4-Isopropylpiperazine-2-carboxylic acid, identified by the CAS number 1367674-55-2, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its unique structure, which combines a piperazine ring with an isopropyl group and a carboxylic acid moiety. The piperazine ring, a six-membered saturated ring containing two nitrogen atoms, serves as a versatile scaffold for various chemical modifications. The presence of the isopropyl group at the 4-position and the carboxylic acid at the 2-position introduces specific steric and electronic properties that make this compound valuable for both academic and industrial applications.

The synthesis of 4-isopropylpiperazine-2-carboxylic acid typically involves multi-step processes, often starting from readily available starting materials. Recent advancements in synthetic chemistry have enabled more efficient and environmentally friendly methods for its production. For instance, researchers have explored the use of catalytic asymmetric synthesis to construct the piperazine ring with high enantioselectivity, which is crucial for applications in drug discovery where stereochemistry plays a pivotal role.

In terms of physical properties, 4-isopropylpiperazine-2-carboxylic acid exhibits a melting point of approximately 185°C and is sparingly soluble in water but dissolves readily in organic solvents such as dichloromethane and ethyl acetate. These properties make it suitable for various chemical transformations, including nucleophilic substitutions and condensation reactions. The compound's ability to form stable salts with alkali metals further enhances its utility in pharmaceutical formulations.

The applications of 4-isopropylpiperazine-2-carboxylic acid span across multiple domains. In the pharmaceutical industry, it serves as an intermediate in the synthesis of bioactive compounds, particularly those targeting central nervous system disorders. Recent studies have highlighted its potential as a lead molecule in the development of anti-depressant and anti-anxiety agents due to its ability to modulate serotonin reuptake. Additionally, this compound has shown promise in the design of ion channel modulators, which are critical for treating conditions such as epilepsy and chronic pain.

In the field of materials science, 4-isopropylpiperazine-2-carboxylic acid has been employed as a building block for constructing advanced materials with tailored properties. For example, researchers have utilized this compound to synthesize polymeric networks with enhanced mechanical strength and thermal stability. The incorporation of this compound into polymer matrices has also been shown to improve their biocompatibility, making them suitable for biomedical applications such as drug delivery systems and tissue engineering scaffolds.

Recent research has also focused on the green chemistry aspects of 4-isopropylpiperazine-2-carboxylic acid. Scientists have developed catalytic systems that enable its synthesis under mild conditions, reducing energy consumption and minimizing waste generation. These eco-friendly approaches align with the growing demand for sustainable chemical processes in both academia and industry.

In conclusion, 4-isopropylpiperazine-2-carboxylic acid, with its unique structural features and diverse applications, remains a focal point in contemporary chemical research. Its role as a versatile building block in drug discovery, materials science, and green chemistry underscores its significance in advancing scientific innovation. As research continues to uncover new potentials for this compound, it is poised to make even greater contributions to various fields in the years to come.